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Compound of Interest

Compound Name:
N,N-Dimethyl-2,4-dinitro-1-

naphthalenamine

CAS No.: 39139-79-2

Cat. No.: B589120

Get Quote

A Note to the Reader: The initial request specified "N,N-Dimethyl-2,4-dinitro-1-
naphthalenamine." However, extensive database searches did not yield a registered CAS

number or significant technical data for this specific dinitro-substituted compound. It is possible

that this is a rare, novel, or unstable molecule. This guide will instead focus on the well-

characterized and widely utilized parent compound, N,N-Dimethyl-1-naphthalenamine (CAS

No. 86-56-6), a key aromatic amine with significant applications in chemical analysis and

synthesis. The principles and data presented here will serve as a foundational reference for

professionals working with naphthalenamine derivatives.

Introduction and Core Concepts
N,N-Dimethyl-1-naphthalenamine is a tertiary aromatic amine derived from 1-naphthylamine by

the substitution of the two amine hydrogens with methyl groups.[1][2] This structural

modification has profound implications for its chemical reactivity and utility. The dimethylamino

group is a strong electron-donating group, which activates the naphthalene ring system

towards electrophilic substitution. Its primary application lies in analytical chemistry, particularly

in the Griess test for the detection of nitrites.[1][2]
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Physicochemical Properties and Identifiers
A comprehensive understanding of a compound's physical and chemical properties is

paramount for its safe and effective use in a laboratory setting.

Property Value Source

CAS Number 86-56-6 [1][3][4][5]

Molecular Formula C₁₂H₁₃N [1][3][5]

Molecular Weight 171.24 g/mol [3]

Appearance
Clear to slight yellow or brown

liquid
[4]

Odor Aromatic [4][6]

Density 1.042 g/cm³ at 25 °C [1]

Boiling Point 139-140 °C at 13 mmHg [1][6]

Flash Point 113 °C [3]

Solubility
Insoluble in water; Soluble in

alcohol and ether
[3][6]

Refractive Index 1.6210 to 1.6230 at 20 °C [3][6]

Other Identifiers:

IUPAC Name: N,N-dimethylnaphthalen-1-amine[4]

Synonyms: 1-Dimethylaminonaphthalene, DMNA[3][7]

EC Number: 201-682-4[4]

PubChem CID: 6848[3][4]

Synthesis and Purification
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The synthesis of N,N-dimethyl-1-naphthalenamine is typically achieved through the methylation

of 1-naphthylamine. While specific laboratory-scale and industrial processes may vary, a

common conceptual pathway involves reductive amination.

1-Naphthylamine Iminium Ion
(Intermediate)

+ Formaldehyde

Formaldehyde

Reducing Agent
(e.g., Formic Acid)

N,N-Dimethyl-1-naphthalenamine+ Reducing Agent

Click to download full resolution via product page

Caption: Eschweiler-Clarke reaction pathway for the synthesis of N,N-Dimethyl-1-

naphthalenamine.

Purification of the final product is typically achieved through vacuum distillation.[6] The

progress of the reaction and the purity of the final product can be monitored using thin-layer

chromatography (TLC) and gas chromatography (GC).[8][9]

Analytical Applications: The Griess Test
The most prominent application of N,N-Dimethyl-1-naphthalenamine is as a reagent in the

Griess test for the colorimetric determination of nitrite ions.[1][2][9] This test is of critical

importance in various fields, including clinical diagnostics, food safety, and environmental

monitoring.

The underlying chemistry of the Griess test involves a two-step diazotization-coupling reaction:

Diazotization: In an acidic medium, nitrite ions (NO₂⁻) react with sulfanilic acid to form a

diazonium salt.
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Azo Coupling: The diazonium salt then couples with N,N-Dimethyl-1-naphthalenamine to

form a highly colored red azo dye.[1][2][9] The intensity of the red color is directly

proportional to the concentration of nitrite in the sample, which can be quantified

spectrophotometrically.

Griess Reagents

Sulfanilic Acid N,N-Dimethyl-1-naphthalenamine Sample containing Nitrite (NO₂⁻)

Diazonium Salt Formation

+ Sulfanilic Acid (in acid)

Red Azo Dye Formation

+ N,N-Dimethyl-1-naphthalenamine

Spectrophotometric Analysis

Click to download full resolution via product page

Caption: Workflow for nitrite detection using the Griess test.

Safety and Handling
As with any chemical reagent, proper safety precautions are essential when handling N,N-

Dimethyl-1-naphthalenamine.

Hazard Identification:

Harmful if swallowed.[10][11]
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Causes skin and serious eye irritation.[3][11]

May cause respiratory irritation.[3][11]

Toxic to aquatic life with long-lasting effects.[3][10]

It is also listed as a cancer suspect agent.[12]

Handling and Storage:

Use in a well-ventilated area and wear appropriate personal protective equipment (PPE),

including gloves, safety glasses, and a lab coat.[12][13]

Store in a cool, dry, well-ventilated area away from incompatible substances such as strong

oxidizing agents.[12][14]

Keep containers tightly closed and protect from air and moisture.[12][14]

Wash hands thoroughly after handling.[12][13]

First Aid Measures:

Eyes: Immediately flush with plenty of water for at least 15 minutes.[12]

Skin: Wash off with soap and plenty of water.[10][11]

Ingestion: If swallowed, call a poison control center or doctor immediately.[10][11]

Inhalation: Move the person to fresh air.[10][11]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of N,N-Dimethyl-1-

naphthalenamine. Key spectral features can be found in public databases such as the NIST

WebBook and PubChem.[4][5] Available data includes:

Infrared (IR) Spectrum: Shows characteristic peaks for aromatic C-H stretching, C=C ring

stretching, and C-N stretching.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.fishersci.ca/shop/products/n-n-dimethyl-1-naphthylamine-99-thermo-scientific/p-119019
https://westliberty.edu/health-and-safety/files/2010/02/N-N-Dimethyl-1-naphthylamine.pdf
https://www.fishersci.ca/shop/products/n-n-dimethyl-1-naphthylamine-99-thermo-scientific/p-119019
https://westliberty.edu/health-and-safety/files/2010/02/N-N-Dimethyl-1-naphthylamine.pdf
https://www.fishersci.ca/shop/products/n-n-dimethyl-1-naphthylamine-99-thermo-scientific/p-119019
https://www.fishersci.com/store/msds?partNumber=AA36438&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/26759.pdf
https://pim-resources.coleparmer.com/sds/26759.pdf
https://datasheets.scbt.com/sc-215491.pdf
https://pim-resources.coleparmer.com/sds/26759.pdf
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/dimethyl-1-naphthylamine.pdf
https://pim-resources.coleparmer.com/sds/26759.pdf
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/dimethyl-1-naphthylamine.pdf
https://pim-resources.coleparmer.com/sds/26759.pdf
https://datasheets.scbt.com/sc-215491.pdf
https://pim-resources.coleparmer.com/sds/26759.pdf
https://www.fishersci.com/store/msds?partNumber=AA36438&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://westliberty.edu/health-and-safety/files/2010/02/N-N-Dimethyl-1-naphthylamine.pdf
https://www.fishersci.com/store/msds?partNumber=AA36438&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://westliberty.edu/health-and-safety/files/2010/02/N-N-Dimethyl-1-naphthylamine.pdf
https://www.fishersci.com/store/msds?partNumber=AA36438&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://westliberty.edu/health-and-safety/files/2010/02/N-N-Dimethyl-1-naphthylamine.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/6848
https://webbook.nist.gov/cgi/cbook.cgi?ID=86-56-6
https://webbook.nist.gov/cgi/cbook.cgi?ID=86-56-6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b589120?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak corresponding

to its molecular weight.[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR spectra provide

detailed information about the structure of the molecule.[4]

Conclusion
N,N-Dimethyl-1-naphthalenamine is a versatile and important chemical reagent, particularly in

the field of analytical chemistry. Its utility in the highly sensitive Griess test for nitrite detection

underscores its significance. A thorough understanding of its physicochemical properties,

synthesis, and safe handling procedures is essential for researchers and professionals in the

chemical and biomedical sciences.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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